Ethyl 2-cyano-3-(dimethylamino)prop-2-enoate

• Molecular Formula: C8H12N2O2
• Molecular Weight: 168.19 g/mol
• IUPAC Name: ethyl 2-cyano-3-(dimethylamino)prop-2-enoate
• InChI: InChI=1S/C8H12N2O2/c1-4-12-8(11)7(5-9)6-10(2)3/h6H,4H2,1-3H3
• InChI Key: RZEPXNTYHXGQOO-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C(=CN(C)C)C#N

Description

Ethyl 2-cyano-3-(dimethylamino)prop-2-enoate is a useful research compound. Its molecular formula is C8H12N2O2 and its molecular weight is 168.19 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

5.5 g of dimethylamine were condensed with 20.9 g of methoxymethyleneiminium methylsulphate at 0° C. After stirring for 1 hour at 20° C., excess dimethylamine and 70% of the resulting methanol were removed in vacuo. Analogously to Example 1, the salt obtained was reacted with 11.4 g of ethyl cyanoacetate and 4.0 g of NaOH in 140 ml of toluene. 93% of ethyl dimethylaminomethylenecyano-acetate were obtained, together with 1.2% of the corresponding methyl ester.